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Compound of Interest

Compound Name: Nitromethane-d3

Cat. No.: B1582242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the core physical properties of Nitromethane-
d3 (Trideuteronitromethane), a deuterated isotopologue of nitromethane. It is a valuable

solvent for Nuclear Magnetic Resonance (NMR) spectroscopy and serves as a starting material

in various organic syntheses.[1][2][3] The replacement of hydrogen atoms with deuterium alters

certain physical characteristics, which are critical for its application in research and

development.

Core Physical and Chemical Identifiers
Nitromethane-d3 is a colorless, oily liquid.[1][3][4] It is classified as a flammable liquid and

should be handled with appropriate safety precautions.[5][6][7]

Identifier Value

Chemical Formula CD₃NO₂[1][8][9][10]

Molecular Weight 64.06 g/mol [8][9][10][11]

CAS Number 13031-32-8[1][8][9][10]

EC Number 235-892-2[1][8][10]

InChI Key LYGJENNIWJXYER-FIBGUPNXSA-N[1][8][12]
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Quantitative Physical Properties
The following table summarizes the key physical properties of Nitromethane-d3. Data is

aggregated from various chemical suppliers and databases. Note that slight variations may

exist between suppliers due to differences in measurement conditions and isotopic purity.

Property Value Conditions

Melting Point
-29 °C[1][8][10][12] / -28.4

°C[5] / -26 °C[13][14]
-

Boiling Point
100 °C[8][10][12][13][14] / 101

°C[1][5]
at 760 mmHg

Density 1.183 g/mL[8][9][10][12] at 25 °C

1.18 g/cm³[5] at 25 °C

1.19 g/cm³[13][14][15] at 20 °C

Refractive Index (n_D_) 1.3795[1][8][9][10][12] at 20 °C

1.38[13][14] at 20 °C

Flash Point 35 °C (95 °F)[1][8] Closed Cup

36 °C[5] at 102 kPa (Closed Cup)

Vapor Pressure 36 hPa[6][15][16] at 20 °C

35.7 mmHg[5] at 25 °C

Dynamic Viscosity 0.62 mPa·s[1][13][14] at 20 °C

Water Solubility 104 g/L[6][15] / 117 g/L[16] at 25 °C

Dipole Moment 3.1 D[1][13][14] -

Isotopic Purity
Typically ≥99 atom % D[8][10]

[12]
-

Explosive Limits 7.1 - 63 % (v/v)[5][8][10] -
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Experimental Protocols for Property Determination
While the specific protocols used by each data source are not explicitly detailed, the

determination of these physical properties follows standardized laboratory procedures. Below

are generalized methodologies for key experiments.

1. Melting and Boiling Point Determination:

Melting Point: Typically determined using a melting point apparatus. A small, purified sample

is placed in a capillary tube and heated slowly. The temperature range from the appearance

of the first liquid drop to the complete liquefaction of the solid is recorded as the melting

point.

Boiling Point: Standard boiling point is measured at atmospheric pressure (760 mmHg). The

liquid is heated in a distillation apparatus, and the temperature at which the vapor pressure

of the liquid equals the surrounding atmospheric pressure, characterized by a stable

temperature of the condensing vapor, is recorded as the boiling point.

2. Density Measurement:

Density is commonly measured using a pycnometer or a digital density meter. The mass of a

precisely known volume of the substance is determined at a specific temperature (e.g., 20 °C

or 25 °C). The density is then calculated by dividing the mass by the volume.

3. Refractive Index Measurement:

The refractive index is determined using a refractometer, often an Abbé refractometer. A drop

of the liquid is placed on the prism, and light of a specific wavelength (typically the sodium D-

line, 589 nm) is passed through it. The angle of refraction is measured at a controlled

temperature, providing the refractive index value.

4. Flash Point Determination:

The flash point is measured using a closed-cup tester (e.g., Pensky-Martens or Tag Closed-

Cup apparatus). The sample is heated at a controlled rate, and an ignition source is

periodically introduced into the vapor space. The flash point is the lowest temperature at

which the vapors ignite momentarily.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflow: Physical Property
Characterization
The following diagram illustrates a generalized workflow for the physical characterization of a

chemical substance like Nitromethane-d3.
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Workflow for Physical Property Determination

Sample Preparation & Purity

Property Measurement

Data Processing & Reporting
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Melting Point
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Boiling Point
(Distillation)
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Density
(Pycnometer)
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Refractive Index
(Refractometer)
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Flash Point
(Closed-Cup Tester)
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Record Data
(with Temp. & Pressure)

Compare with
Literature Values

Generate Technical
Data Sheet

Click to download full resolution via product page

Caption: Generalized workflow for chemical property analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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